Cas no 586-22-1 (1-(3-Fluoro-4-methoxyphenyl)propan-1-one)

• Product Name: 1-(3-Fluoro-4-methoxyphenyl)propan-1-one
• CAS No: 586-22-1
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 371055
• PubChem ID: 276284
• Update Time: 2025-08-03

1-(3-Fluoro-4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methoxyphenyl)propan-1-one
• 1-Propanone,1-(3-fluoro-4-methoxyphenyl)-
• 3’-FLUORO-4’-METHOXYPROPIOPHENONE
• 3'-FLUORO-4'-METHOXYPROPIOPHENONE
• 3-fluoro-4-methoxypropiophenone
• 1-(3-FLUORO-4-METHOXYPHENYL)-1-PROPANONE
• HMS1365G10
• NSC123876
• MFCD01814881
• NSC-123876
• A869396
• AKOS000346065
• CS-0117183
• CL9681
• DTXSID00298526
• SCHEMBL2845183
• Bionet2_000494
• SQXQCZIODUUTAD-UHFFFAOYSA-N
• 586-22-1
• 12N-239
• 1-(3-Fluoro-4-methoxy-phenyl)-propan-1-one

• MDL： F194083
• Inchi： 1S/C10H11FO2/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h4-6H,3H2,1-2H3
• InChI Key： SQXQCZIODUUTAD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC)=O)OC

Computed Properties

• Exact Mass: 182.07433
• Monoisotopic Mass: 182.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 278.5±20.0 °C at 760 mmHg
• Flash Point: 118.5±16.7 °C
• Refractive Index: 1.486
• PSA: 26.3
• LogP: 2.42700
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Fluoro-4-methoxyphenyl)propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Fluoro-4-methoxyphenyl)propan-1-one

1-(3-Fluoro-4-methoxyphenyl)propan-1-one: A Comprehensive Overview

The compound with CAS No 586-22-1, commonly referred to as 1-(3-Fluoro-4-methoxyphenyl)propan-1-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The 1-(3-fluoro-4-methoxyphenyl)propanone structure combines a fluorine atom and a methoxy group, which contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of 1-(3-fluoro-4-methoxyphenyl)propanone in the context of enzyme inhibition and its role in metabolic pathways. Researchers have explored its ability to modulate key enzymes involved in lipid metabolism, suggesting potential therapeutic applications in conditions such as obesity and diabetes. The 586-22-1 compound has also been investigated for its anti-inflammatory properties, making it a promising candidate for anti-inflammatory drug development.

The synthesis of 1-(3-fluoro-4-methoxyphenyl)propanone involves a multi-step process that includes nucleophilic substitution and oxidation reactions. The presence of the fluorine atom at the third position of the phenyl ring and the methoxy group at the fourth position plays a crucial role in determining its reactivity and stability. These substituents also influence the molecule's solubility and bioavailability, which are critical factors in drug design.

One of the most recent advancements in understanding this compound is its role as a substrate for cytochrome P450 enzymes. Studies have shown that 1-(3-fluoro-4-methoxyphenyl)propanone undergoes metabolism via CYP3A4, leading to the formation of reactive intermediates that can interact with cellular components. This insight has implications for toxicity studies and drug safety evaluations.

In addition to its pharmacological applications, 1-(3-fluoro-4-methoxyphenyl)propanone has been utilized as a building block in organic synthesis. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura coupling, makes it a valuable intermediate in constructing complex molecular frameworks. The 586-22-1 compound's versatility in synthetic chemistry underscores its importance beyond traditional pharmaceutical applications.

Recent research has also focused on the environmental fate of 1-(3-fluoro-4-methoxyphenyl)propanone, particularly its degradation pathways under aerobic and anaerobic conditions. Understanding these processes is essential for assessing the compound's impact on ecosystems and developing strategies for waste management.

In conclusion, 1-(3-fluoro-4-methoxyphenyl)propanone (CAS No 586-22-1) is a versatile compound with diverse applications in pharmacology, organic synthesis, and environmental science. Its unique chemical properties and biological activity continue to make it a subject of intense research interest.